Cas no 85-53-0 (Clavulanic acid)
Clavulanic acid structure
Product Name:Clavulanic acid
CAS No:85-53-0
MF:C15H11BrO3
MW:319.150043725967
CID:2705886
Update Time:2024-10-26
Clavulanic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(3-bromo-4-methylbenzoyl)-
- Clavulanic acid
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- Inchi: 1S/C15H11BrO3/c1-9-6-7-10(8-13(9)16)14(17)11-4-2-3-5-12(11)15(18)19/h2-8H,1H3,(H,18,19)
- InChI Key: OJFRWUJMMNULAJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1C(=O)C1=CC=C(C)C(Br)=C1
Experimental Properties
- Density: 1.501±0.06 g/cm3(Predicted)
- Melting Point: 176-178 °C
- Boiling Point: 502.7±45.0 °C(Predicted)
- pka: 3.28±0.36(Predicted)
Clavulanic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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